Cas no 2172630-00-9 (3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
• CAS No: 2172630-00-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6585845
• PubChem ID: 165876322
• Update Time: 2025-11-01

3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid
• 3-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]propanoic acid
• 2172630-00-9
• EN300-1530522

• Inchi： 1S/C26H28N2O5/c1-17(25(31)28(18-10-11-18)15-13-24(29)30)12-14-27-26(32)33-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,12,18,23H,10-11,13-16H2,1H3,(H,27,32)(H,29,30)/b17-12+
• InChI Key： LHBKBDFQEUEGJR-SFQUDFHCSA-N
• SMILES： O=C(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid

Comprehensive Analysis of 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS No. 2172630-00-9)

The compound 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS No. 2172630-00-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of complex peptides and small molecules. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has increased the relevance of compounds like 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid, which serve as critical building blocks in the development of novel peptide drugs. Researchers are particularly interested in its potential applications in targeted drug delivery and bioconjugation, where its reactive functional groups can be exploited to create stable linkages with biomolecules.

The cyclopropyl moiety in this compound is another key feature that has attracted scientific interest. Cyclopropane rings are known to confer unique conformational and electronic properties to molecules, often enhancing their binding affinity to biological targets. This makes 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid a promising candidate for the design of enzyme inhibitors and receptor modulators. Its potential in cancer research is also being explored, given the growing focus on precision medicine and personalized therapies.

From a synthetic chemistry perspective, the compound's Fmoc-protected amino group offers significant advantages. The Fmoc group is compatible with a wide range of reaction conditions, making it a versatile tool for multi-step organic synthesis. Additionally, its removal can be achieved under mild basic conditions, minimizing the risk of side reactions. This property is particularly valuable in the synthesis of peptide libraries and combinatorial chemistry, where efficiency and yield are paramount.

The growing interest in green chemistry and sustainable synthesis has also highlighted the importance of compounds like 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid. Researchers are increasingly focused on optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories.

In summary, 3-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidopropanoic acid (CAS No. 2172630-00-9) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and bioconjugation. Its unique structural features, including the cyclopropyl and Fmoc groups, make it a valuable asset for researchers working on cutting-edge therapeutic strategies. As the fields of precision medicine and sustainable chemistry continue to evolve, the demand for such specialized intermediates is expected to grow, solidifying its role in the future of chemical and pharmaceutical innovation.